Cas no 1261650-22-9 (Methyl 3-methyl-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-methyl-5-(trifluoromethoxy)benzoate
• CAS No: 1261650-22-9
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4987863
• Update Time: 2025-05-24

Methyl 3-methyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methyl-5-(trifluoromethoxy)benzoate
• Methyl 3-methyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H9F3O3/c1-6-3-7(9(14)15-2)5-8(4-6)16-10(11,12)13/h3-5H,1-2H3
• InChI Key： JXWNOMLCDYCJEQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 234.05
• Monoisotopic Mass: 234.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-methyl-5-(trifluoromethoxy)benzoate

Methyl 3-methyl-5-(trifluoromethoxy)benzoate: A Comprehensive Overview

Methyl 3-methyl-5-(trifluoromethoxy)benzoate, also known by its CAS number 1261650-22-9, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and a trifluoromethoxy substituent. The trifluoromethoxy group, in particular, imparts distinctive electronic and steric properties to the molecule, making it valuable for a wide range of applications.

The synthesis of Methyl 3-methyl-5-(trifluoromethoxy)benzoate typically involves multi-step organic reactions, often starting from substituted benzene derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield. These improvements have made the compound more accessible for both academic research and industrial applications.

One of the most notable applications of this compound is in the field of drug discovery. The trifluoromethoxy group is known to enhance the bioavailability of pharmaceutical agents by improving their solubility and permeability. Researchers have explored the use of Methyl 3-methyl-5-(trifluoromethoxy)benzoate as a potential lead compound in developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound can modulate key enzymes involved in cellular signaling pathways, offering promising therapeutic potential.

In addition to its role in pharmaceuticals, Methyl 3-methyl-5-(trifluoromethoxy)benzoate has found applications in materials science. Its ability to form stable ester linkages makes it an ideal candidate for synthesizing advanced polymers and coatings. Recent research has focused on incorporating this compound into biodegradable polymers, which could revolutionize packaging materials and reduce environmental pollution caused by traditional plastics.

The electronic properties of Methyl 3-methyl-5-(trifluoromethoxy)benzoate also make it a valuable component in electronic materials. The trifluoromethoxy group introduces electron-withdrawing effects, which can enhance the conductivity and stability of organic semiconductors. This has led to its use in developing next-generation organic light-emitting diodes (OLEDs) and flexible electronics.

From an environmental perspective, the stability and biodegradability of Methyl 3-methyl-5-(trifluoromethoxy)benzoate are critical considerations. Recent studies have investigated its environmental fate and toxicity, particularly in aquatic systems. These studies have provided insights into its potential impact on ecosystems and guided the development of safer handling protocols for industrial use.

In conclusion, Methyl 3-methyl-5-(trifluoromethoxy)benzoate, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, materials science, electronics, and environmental chemistry. As researchers uncover new ways to harness its potential, this compound is poised to play an increasingly important role in advancing technological innovations while addressing global challenges such as healthcare and sustainability.